Cas no 88456-25-1 (Butanenitrile, 2,2,3-trimethyl-4-oxo-)

• Product Name: Butanenitrile, 2,2,3-trimethyl-4-oxo-
• CAS No: 88456-25-1
• MF: C₇H₁₁NO
• MW: 125.168341875076
• CID: 632224
• PubChem ID: 20272714
• Update Time: 2025-04-19

Butanenitrile, 2,2,3-trimethyl-4-oxo- Chemical and Physical Properties

Names and Identifiers

• Butanenitrile, 2,2,3-trimethyl-4-oxo-
• 2,2,3-trimethyl-4-oxobutanenitrile
• 88456-25-1
• SCHEMBL10899466
• DTXSID40604460

• Inchi： 1S/C7H11NO/c1-6(4-9)7(2,3)5-8/h4,6H,1-3H3
• InChI Key： RVSPKCSXMOTBME-UHFFFAOYSA-N
• SMILES： O=CC(C)C(C#N)(C)C

Computed Properties

• Exact Mass: 125.084063974g/mol
• Monoisotopic Mass: 125.084063974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 40.9Ų